![molecular formula C15H11NO3 B2720236 4-[(2-Cyanobenzyl)oxy]benzoic acid CAS No. 1015852-94-4](/img/structure/B2720236.png)
4-[(2-Cyanobenzyl)oxy]benzoic acid
Overview
Description
“4-[(2-Cyanobenzyl)oxy]benzoic acid” is a biochemical compound used for proteomics research . It has a molecular formula of C15H11NO3 and a molecular weight of 253.25 .
Molecular Structure Analysis
The molecular structure of “4-[(2-Cyanobenzyl)oxy]benzoic acid” is represented by the formula C15H11NO3 . This indicates that the compound contains 15 carbon atoms, 11 hydrogen atoms, 1 nitrogen atom, and 3 oxygen atoms.Physical And Chemical Properties Analysis
“4-[(2-Cyanobenzyl)oxy]benzoic acid” is a powder at room temperature . It has a molecular weight of 253.26 .Scientific Research Applications
- Application : Researchers use this compound to enhance the ionization efficiency of proteins, facilitating their detection and identification in complex biological samples .
- Application : By temporarily blocking the carboxylic acid, it prevents unwanted side reactions and ensures efficient peptide assembly .
- Application : Researchers use it as a building block to design small molecules that selectively target proteins or other biomolecules, aiding drug discovery and understanding cellular processes .
- Application : It participates in diverse synthetic pathways, leading to the creation of novel compounds with potential biological activities .
- Application : Researchers can selectively uncage the carboxylic acid group upon exposure to light, allowing precise control over chemical reactions in biological systems .
Proteomics Research
Peptide Synthesis
Chemical Biology
Organic Synthesis
Photocaging Reagent
Materials Science
These applications highlight the versatility and significance of 4-[(2-Cyanobenzyl)oxy]benzoic acid in scientific research. If you need further details or additional applications, feel free to ask
Safety And Hazards
The compound is labeled with the GHS07 pictogram, indicating that it can cause skin irritation, serious eye damage, and damage to organs through prolonged or repeated exposure if inhaled . Safety measures include avoiding breathing dust, washing skin thoroughly after handling, and wearing protective gloves, eye protection, and face protection .
properties
IUPAC Name |
4-[(2-cyanophenyl)methoxy]benzoic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H11NO3/c16-9-12-3-1-2-4-13(12)10-19-14-7-5-11(6-8-14)15(17)18/h1-8H,10H2,(H,17,18) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XKECNJPQFMMODS-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)COC2=CC=C(C=C2)C(=O)O)C#N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H11NO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
253.25 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-[(2-Cyanobenzyl)oxy]benzoic acid | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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